Cas no 1781789-17-0 (2-Amino-1-(5,6,7,8-tetrahydronaphthalen-1-yl)ethan-1-one)

• Product Name: 2-Amino-1-(5,6,7,8-tetrahydronaphthalen-1-yl)ethan-1-one
• CAS No: 1781789-17-0
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• CID: 5564454
• PubChem ID: 84051206
• Update Time: 2025-10-28

2-Amino-1-(5,6,7,8-tetrahydronaphthalen-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1781789-17-0
• EN300-1816826
• 2-amino-1-(5,6,7,8-tetrahydronaphthalen-1-yl)ethan-1-one
• 2-Amino-1-(5,6,7,8-tetrahydronaphthalen-1-yl)ethan-1-one

• Inchi： 1S/C12H15NO/c13-8-12(14)11-7-3-5-9-4-1-2-6-10(9)11/h3,5,7H,1-2,4,6,8,13H2
• InChI Key： CPAHDOHZNCIPJK-UHFFFAOYSA-N
• SMILES： O=C(CN)C1=CC=CC2CCCCC=21

Computed Properties

• Exact Mass: 189.115364102g/mol
• Monoisotopic Mass: 189.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.1Ų

Additional information on 2-Amino-1-(5,6,7,8-tetrahydronaphthalen-1-yl)ethan-1-one

Introduction to 2-Amino-1-(5,6,7,8-tetrahydronaphthalen-1-yl)ethan-1-one (CAS No. 1781789-17-0)

2-Amino-1-(5,6,7,8-tetrahydronaphthalen-1-yl)ethan-1-one is a significant compound in the realm of pharmaceutical chemistry, exhibiting a molecular structure that combines a tetrahydronaphthalene moiety with an aminoethyl ketone moiety. This unique configuration imparts unique chemical and biological properties, making it a subject of considerable interest in medicinal chemistry and drug discovery. The compound’s CAS number, 1781789-17-0, serves as a unique identifier, facilitating its recognition and referencing in scientific literature and industrial applications.

The tetrahydronaphthalen-1-yl substituent in the molecule contributes to its aromaticity while maintaining a degree of flexibility due to the saturated ring system. This structural feature is particularly valuable in drug design, as it can influence both the solubility and bioavailability of derivatives. The presence of an aminoethyl ketone group further enhances the compound’s reactivity, allowing for various functionalization strategies that can be exploited in the synthesis of more complex pharmacophores.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacological properties of such compounds. Molecular modeling studies suggest that derivatives of 2-Amino-1-(5,6,7,8-tetrahydronaphthalen-1-yl)ethan-1-one may exhibit promising interactions with biological targets, including enzymes and receptors involved in metabolic pathways. These insights are derived from high-throughput virtual screening campaigns, which have become increasingly sophisticated in identifying potential lead compounds for further development.

In the context of modern drug discovery, the synthesis of analogs of 2-Amino-1-(5,6,7,8-tetrahydronaphthalen-1-yl)ethan-1-one has been explored as a means to optimize therapeutic efficacy while minimizing side effects. Researchers have leveraged asymmetric synthesis techniques to produce enantiomerically pure derivatives, which can exhibit enhanced selectivity for specific biological targets. Such efforts align with the broader trend toward precision medicine, where tailored molecular entities are designed to address individual patient needs.

The 5,6,7,8-tetrahydronaphthalen-1-yl scaffold is particularly noteworthy for its versatility in medicinal chemistry. It has been incorporated into various drug candidates targeting diverse therapeutic areas, including oncology and neurology. For instance, recent studies have demonstrated that certain tetrahydronaphthalene derivatives exhibit inhibitory activity against kinases implicated in cancer progression. The structural motif’s ability to mimic natural product scaffolds has also made it an attractive choice for designing molecules with enhanced binding affinity and metabolic stability.

The chemical reactivity of 2-Amino-1-(5,6,7,8-tetrahydronaphthalen-1-yl)ethan-1-one allows for diverse synthetic pathways, enabling access to a wide range of derivatives. Functional groups such as the amino group and the ketone can undergo nucleophilic addition or condensation reactions, respectively, facilitating the construction of more complex molecular architectures. This flexibility has been exploited in the development of novel heterocyclic compounds with potential pharmaceutical applications.

From a regulatory perspective, compounds like 2-Amino-1-(5,6,7,8-tetrahydronaphthalen-1-yl)ethan-1-one must undergo rigorous testing to ensure safety and efficacy before entering clinical trials. Advances in analytical techniques have improved the accuracy and efficiency of these assessments. High-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy are among the tools employed to characterize purity and structural integrity.

The integration of machine learning algorithms into drug discovery workflows has further accelerated the identification of promising candidates derived from 2-Amino-1-(5,6,7,8-tetrahydronaphthalen-1-yl)ethan-1-one. These algorithms can analyze vast datasets to predict molecular properties and optimize synthetic routes with unprecedented speed. Such innovations underscore the growing importance of interdisciplinary collaboration between chemists and data scientists in modern pharmaceutical research.

In conclusion,2-Amino-1-(5,6,7,8-tetrahydronaphthalen-1-yl)ethan-1-one represents a compound with significant potential in pharmaceutical development. Its unique structural features and reactivity make it a valuable building block for designing novel therapeutics. As research continues to uncover new applications for this molecule and its derivatives,CAS No.1781789^-17^-0, it is likely to remain at the forefront of medicinal chemistry innovation.